Cas no 893294-73-0 (4-amino-6-(5-bromo-2-fluorophenyl)-9-(2-fluorophenyl)methyl-8,8-dioxo-3-oxa-8lambda6-thia-9-azatricyclo8.4.0.0^{2,7}tetradeca-1(14),2(7),4,10,12-pentaene-5-carbonitrile)

$4-amino-6-(5-bromo-2-fluorophenyl)-9-(2-fluorophenyl)methyl-8,8-dioxo-3-oxa-8lambda6-thia-9-azatricyclo8.4.0.0^{2,7}tetradeca-1(14),2(7),4,10,12-pentaene-5-carbonitrile structure$

893294-73-0 structure

Product Name:4-amino-6-(5-bromo-2-fluorophenyl)-9-(2-fluorophenyl)methyl-8,8-dioxo-3-oxa-8lambda6-thia-9-azatricyclo8.4.0.0^{2,7}tetradeca-1(14),2(7),4,10,12-pentaene-5-carbonitrile

CAS No:893294-73-0

MF:C₂₅H₁₆BrF₂N₃O₃S

MW:556.378650665283

CID:5423046

PubChem ID:46276635

Update Time:2023-11-21

4-amino-6-(5-bromo-2-fluorophenyl)-9-(2-fluorophenyl)methyl-8,8-dioxo-3-oxa-8lambda6-thia-9-azatricyclo8.4.0.0^{2,7}tetradeca-1(14),2(7),4,10,12-pentaene-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 2-amino-4-(5-bromo-2-fluorophenyl)-6-[(2-fluorophenyl)methyl]-5,5-dioxo-4H-pyrano[3,2-c][2,1]benzothiazine-3-carbonitrile
- 893294-73-0
- AKOS001928354
- 2-amino-4-(5-bromo-2-fluorophenyl)-6-(2-fluorobenzyl)-4,6-dihydropyrano[3,2-c][2,1]benzothiazine-3-carbonitrile 5,5-dioxide
- 2-amino-4-(5-bromo-2-fluorophenyl)-6-(2-fluorobenzyl)-4,6-dihydrobenzo[c]pyrano[2,3-e][1,2]thiazine-3-carbonitrile 5,5-dioxide
- 4-amino-6-(5-bromo-2-fluorophenyl)-9-[(2-fluorophenyl)methyl]-8,8-dioxo-3-oxa-8lambda6-thia-9-azatricyclo[8.4.0.0^{2,7}]tetradeca-1(14),2(7),4,10,12-pentaene-5-carbonitrile
- F3411-0981
- 4-amino-6-(5-bromo-2-fluorophenyl)-9-(2-fluorophenyl)methyl-8,8-dioxo-3-oxa-8lambda6-thia-9-azatricyclo8.4.0.0^{2,7}tetradeca-1(14),2(7),4,10,12-pentaene-5-carbonitrile
- Inchi： 1S/C25H16BrF2N3O3S/c26-15-9-10-20(28)17(11-15)22-18(12-29)25(30)34-23-16-6-2-4-8-21(16)31(35(32,33)24(22)23)13-14-5-1-3-7-19(14)27/h1-11,22H,13,30H2
- InChI Key： BWGGZTOWGGLLHB-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(C(=C1)C1C(C#N)=C(N)OC2C3C=CC=CC=3N(CC3C=CC=CC=3F)S(C1=2)(=O)=O)F

Computed Properties

Exact Mass: 555.006
Monoisotopic Mass: 555.006
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 35
Rotatable Bond Count: 3
Complexity: 1070
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 105A^2
XLogP3: 4.7

4-amino-6-(5-bromo-2-fluorophenyl)-9-(2-fluorophenyl)methyl-8,8-dioxo-3-oxa-8lambda6-thia-9-azatricyclo8.4.0.0^{2,7}tetradeca-1(14),2(7),4,10,12-pentaene-5-carbonitrile Pricemore >>

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